Cas no 2172023-37-7 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid
• CAS No: 2172023-37-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6612174
• PubChem ID: 165510171
• Update Time: 2025-10-18

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylformamido}propanoic acid
• 2172023-37-7
• EN300-1538240

• Inchi： 1S/C25H28N2O5/c1-27(13-12-23(28)29)24(30)16-10-11-17(14-16)26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： ZGSCVPMRCYUCLM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N(C)CCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid

Comprehensive Guide to 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid (CAS No. 2172023-37-7)

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid (CAS No. 2172023-37-7) is a specialized Fmoc-protected amino acid derivative gaining significant attention in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-methylated cyclic amino acid derivatives, featuring a unique cyclopentyl backbone with both Fmoc-protected amine and carboxylic acid functionalities, making it particularly valuable for solid-phase peptide synthesis (SPPS).

The molecular structure of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid incorporates several strategically important features: a cyclopentyl ring that introduces conformational constraints, an N-methyl amide bond that enhances metabolic stability, and the Fmoc protecting group that allows for orthogonal deprotection in peptide synthesis. These characteristics make it particularly useful for creating peptidomimetics and conformationally restricted peptides - areas of intense research in drug discovery.

Recent trends in pharmaceutical research have shown growing interest in constrained peptide therapeutics, with 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid being frequently employed in the development of GPCR-targeting drugs and protein-protein interaction inhibitors. The compound's ability to introduce both rigidity and N-methylation makes it valuable for improving the pharmacokinetic properties of peptide-based drug candidates, addressing common challenges like poor oral bioavailability and rapid proteolytic degradation.

In synthetic applications, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid is typically used as a building block in Fmoc-based SPPS protocols. The Fmoc group can be selectively removed under mild basic conditions (typically 20% piperidine in DMF), while the carboxylic acid functionality allows for standard coupling reactions using activators like HBTU or HATU. The compound's cyclopentyl structure provides an interesting middle ground between the flexibility of linear peptides and the extreme rigidity of aromatic amino acids.

Quality control of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid typically involves HPLC analysis with UV detection (monitoring at 265-270 nm for the Fmoc chromophore), along with mass spectrometry for molecular weight confirmation. The compound should be stored under inert atmosphere at -20°C to maintain stability, particularly protecting the Fmoc group from premature cleavage.

From a commercial perspective, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid is considered a high-value fine chemical, with pricing reflecting its specialized nature and the complexity of its synthesis. The market for such custom amino acid derivatives has been growing steadily, driven by increasing R&D in peptide therapeutics and the demand for more sophisticated peptide drug discovery tools.

Researchers frequently search for information about Fmoc-protected unusual amino acids, N-methyl amino acid applications, and constrained peptide synthesis - all areas where 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid finds significant utility. The compound's unique structure makes it particularly interesting for developing next-generation peptide therapeutics with improved stability and membrane permeability.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}propanoic acid represents an important tool in modern peptide chemistry and medicinal chemistry. Its combination of Fmoc protection, N-methylation, and cyclic constraint offers unique opportunities for designing novel peptide-based compounds with enhanced pharmacological properties. As research into peptide drugs continues to expand, the demand for specialized building blocks like this is expected to grow correspondingly.